Cas no 1040527-57-8 ((1S,2S)-Methyl 2-(pyridin-3-yl)cyclopropanecarboxylate)

• Product Name: (1S,2S)-Methyl 2-(pyridin-3-yl)cyclopropanecarboxylate
• CAS No: 1040527-57-8
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4677846
• Update Time: 2025-05-20

(1S,2S)-Methyl 2-(pyridin-3-yl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-Methyl 2-(pyridin-3-yl)cyclopropanecarboxylate

• Inchi： 1S/C10H11NO2/c1-13-10(12)9-5-8(9)7-3-2-4-11-6-7/h2-4,6,8-9H,5H2,1H3/t8-,9+/m1/s1
• InChI Key： TVWVRKFZYVEIFU-BDAKNGLRSA-N
• SMILES： O(C)C([C@H]1C[C@@H]1C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Topological Polar Surface Area: 39.2

Additional information on (1S,2S)-Methyl 2-(pyridin-3-yl)cyclopropanecarboxylate

Methyl 2-(pyridin-3-yl)cyclopropanecarboxylate (CAS No. 1040527-57-8): A Comprehensive Overview

The compound Methyl 2-(pyridin-3-yl)cyclopropanecarboxylate (CAS No. 1040527-57-8) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyridine moiety and a methyl ester group. The stereochemistry of the compound, specifically the (1S,2S) configuration, plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to form stable and unique interactions with biological targets. The pyridin-3-yl group in this compound adds an additional layer of functionality, enhancing its potential for use in medicinal chemistry. Researchers have explored the synthesis of this compound through various methods, including ring-closing metathesis and enolate alkylation, which have been optimized to achieve high yields and selectivity.

The methyl ester group in Methyl 2-(pyridin-3-yl)cyclopropanecarboxylate not only contributes to its solubility properties but also serves as a reactive site for further functionalization. This makes the compound an ideal building block for constructing more complex molecules with tailored biological activities. For instance, the ester group can be hydrolyzed to yield the corresponding carboxylic acid, which can then be converted into amides or other derivatives for specific applications.

In terms of biological activity, Methyl 2-(pyridin-3-yl)cyclopropanecarboxylate has shown promise as a lead compound in the development of new pharmaceutical agents. Its ability to modulate enzyme activity and interact with cellular receptors has been extensively studied using computational modeling and in vitro assays. Recent findings suggest that this compound exhibits selective inhibition against certain kinases, making it a potential candidate for anticancer drug development.

The synthesis of Methyl 2-(pyridin-3-yl)cyclopropanecarboxylate involves a multi-step process that requires precise control over stereochemistry and reaction conditions. One of the most efficient methods reported in the literature involves the use of chiral catalysts to achieve the desired (1S,2S) configuration. This approach not only ensures high enantiomeric excess but also minimizes the formation of by-products, making it suitable for large-scale production.

Another area of interest is the application of this compound in agrochemicals. The pyridin-3-yl group is known to confer insecticidal properties to certain compounds, and preliminary studies suggest that Methyl 2-(pyridin-3-yl)cyclopropanecarboxylate may exhibit similar activity against agricultural pests. Further research is currently underway to evaluate its efficacy and safety profile for use in crop protection.

From a materials science perspective, the unique electronic properties of this compound make it a potential candidate for use in organic electronics. The combination of the cyclopropane ring and pyridine moiety creates a molecule with interesting electronic characteristics that could be exploited in applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Early-stage studies have demonstrated promising results, although more work is needed to fully realize its potential in these areas.

In conclusion, Methyl 2-(pyridin-3-yl)cyclopropanecarboxylate (CAS No. 1040527-57-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers in pharmaceuticals, agrochemicals, and materials science. As new research continues to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.